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Compound of Interest

Compound Name: HS-438

Cat. No.: B15578166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the reconstitution and storage of TAK-

438 (Vonoprazan Fumarate) for laboratory use, ensuring the compound's integrity and enabling

reliable experimental outcomes.

Product Information
Compound Name: TAK-438; Vonoprazan Fumarate

Molecular Formula: C₁₇H₁₆FN₃O₂S·C₄H₄O₄

Molecular Weight: 461.46 g/mol

Mechanism of Action: TAK-438 is a potassium-competitive acid blocker (P-CAB) that

reversibly inhibits the gastric H⁺, K⁺-ATPase (proton pump)[1][2].

Reconstitution of TAK-438
TAK-438 is sparingly soluble in aqueous solutions but exhibits good solubility in dimethyl

sulfoxide (DMSO). For in vitro studies, DMSO is the recommended solvent for preparing stock

solutions. For in vivo applications, a suspension can be prepared.

2.1. Quantitative Solubility and Storage Data

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15578166?utm_src=pdf-interest
https://www.selleckchem.com/products/tak-438.html
https://www.biocrick.com/TAK-438-BCC1182.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15578166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following table summarizes the solubility and storage conditions for TAK-438.

Parameter Condition Value Citations

Solubility DMSO
62-92 mg/mL (134.35-

199.36 mM)
[1][3]

Water Insoluble [1][4]

Ethanol Insoluble [1][4]

Storage (Powder) -20°C 3 years [1][3]

4°C 2 years [3]

Storage (Stock

Solution in DMSO)
-80°C 1 year (aliquotted) [1]

-20°C 1 month (aliquotted) [1][3]

2.2. Experimental Protocols

2.2.1. Protocol for Preparing a 10 mM Stock Solution in DMSO

Materials:

TAK-438 (Vonoprazan Fumarate) powder

Anhydrous or high-purity DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Vortex mixer

Optional: Ultrasonic bath

Procedure:
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Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) × 10 mM × 461.46 ( g/mol ) / 1000 Example: For 1 mL of

a 10 mM solution, you will need 4.61 mg of TAK-438.

Weigh the compound: Carefully weigh the calculated amount of TAK-438 powder.

Dissolve in DMSO: Add the appropriate volume of fresh, high-purity DMSO to the TAK-438

powder. Using DMSO that has absorbed moisture can reduce solubility[1].

Ensure complete dissolution: Vortex the solution thoroughly. If necessary, gently warm the

tube to 37°C or use an ultrasonic bath for a short period to aid dissolution[2]. Visually inspect

the solution to ensure no particulates are present.

Store appropriately: Aliquot the stock solution into smaller, single-use volumes in sterile

tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for long-term storage

or at -20°C for short-term storage[1].

2.2.2. Protocol for Preparing a Suspension for In Vivo Use

Materials:

TAK-438 (Vonoprazan Fumarate) powder

0.5% Carboxymethylcellulose sodium (CMC-Na) solution

Homogenizer or mortar and pestle

Sterile tubes

Procedure:

Weigh the compound: Weigh the required amount of TAK-438 based on the desired final

concentration (e.g., 5 mg/mL)[4].

Prepare the suspension: Add the TAK-438 powder to the appropriate volume of 0.5% CMC-

Na solution.
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Homogenize: Mix thoroughly using a vortex mixer or homogenizer to create a uniform

suspension.

Use immediately: It is recommended to prepare this suspension fresh on the day of use for

optimal results[1][4].

Stability and Handling
pH Stability: TAK-438 is stable across a broad pH range in aqueous conditions[5][6].

Degradation: The compound is susceptible to degradation under alkaline and oxidative

stress conditions. It is relatively stable under acidic, thermal, and photolytic stress[7][8][9]

[10].

Handling: When handling the powdered form, avoid inhalation and contact with skin and

eyes. Use appropriate personal protective equipment (PPE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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scientists and researchers to drive progress in science

and industry.

Contact
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